Cas no 2168007-62-1 (8,8-dimethyl-5-oxa-10-azadispiro2.2.3^{6}.2^{3}undecane)

• Product Name: 8,8-dimethyl-5-oxa-10-azadispiro2.2.3^{6}.2^{3}undecane
• CAS No: 2168007-62-1
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6334712
• PubChem ID: 165521500
• Update Time: 2025-07-23

8,8-dimethyl-5-oxa-10-azadispiro2.2.3^{6}.2^{3}undecane Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethyl-5-oxa-10-azadispiro2.2.3^{6}.2^{3}undecane
• 2168007-62-1
• EN300-1278851
• 8,8-dimethyl-5-oxa-10-azadispiro[2.2.3^{6}.2^{3}]undecane

• Inchi： 1S/C11H19NO/c1-9(2)5-11(6-9)12-7-10(3-4-10)8-13-11/h12H,3-8H2,1-2H3
• InChI Key： MMQPMETUCVPESS-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CC(C)(C)C3)CC2

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 8,8-dimethyl-5-oxa-10-azadispiro2.2.3^{6}.2^{3}undecane

Comprehensive Overview of 8,8-dimethyl-5-oxa-10-azadispiro[2.2.3⁶.2³]undecane (CAS No. 2168007-62-1)

The compound 8,8-dimethyl-5-oxa-10-azadispiro[2.2.3⁶.2³]undecane (CAS No. 2168007-62-1) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its intricate spirocyclic architecture, featuring both oxygen and nitrogen heteroatoms, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways, which aligns with the growing demand for novel therapeutic agents in treating chronic diseases.

In recent years, the search for sustainable synthetic methodologies has driven interest in compounds like 8,8-dimethyl-5-oxa-10-azadispiro[2.2.3⁶.2³]undecane. Its synthesis often involves green chemistry principles, such as catalyst-free reactions or solvent-free conditions, which resonate with the global push toward environmentally friendly industrial processes. This compound’s versatility also makes it a candidate for high-performance materials, including polymers with enhanced thermal stability, a topic frequently searched in material science forums.

The nomenclature of 8,8-dimethyl-5-oxa-10-azadispiro[2.2.3⁶.2³]undecane reflects its complex molecular topology, a subject of fascination for computational chemists. Questions like "How to draw spirocyclic compounds?" or "What are the applications of azadispiro structures?" are commonly encountered in academic and industrial search queries. The compound’s CAS No. 2168007-62-1 serves as a critical identifier for regulatory compliance and patent literature, emphasizing its importance in intellectual property discussions.

From a pharmacological perspective, the 8,8-dimethyl-5-oxa-10-azadispiro framework has been explored for its potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors has sparked interest in treating neurodegenerative disorders, a hot topic in medical research. Additionally, its structural rigidity offers advantages in designing selective enzyme inhibitors, addressing the need for targeted therapies with minimal side effects.

In agrochemistry, derivatives of 8,8-dimethyl-5-oxa-10-azadispiro[2.2.3⁶.2³]undecane have shown promise as eco-friendly pesticides, aligning with the rising demand for sustainable crop protection solutions. Searches for "biodegradable agrochemicals" or "spirocyclic pesticides" highlight the industry’s shift toward reducing environmental impact, further underscoring the compound’s relevance.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS No. 2168007-62-1, ensuring purity and consistency in research applications. The compound’s spectral data is often a focal point for laboratories validating synthetic routes or troubleshooting scale-up challenges, topics frequently discussed in chemical forums.

In conclusion, 8,8-dimethyl-5-oxa-10-azadispiro[2.2.3⁶.2³]undecane represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and agrochemistry. Its unique spirocyclic design and functional versatility position it as a subject of ongoing innovation, addressing both scientific curiosity and industrial needs in a rapidly evolving landscape.